N-[4-(4-methylphenyl)-5-propyl-1,3-thiazol-2-yl]-4-nitrobenzamide

• IUPAC Name: N-[4-(4-methylphenyl)-5-propyl-1,3-thiazol-2-yl]-4-nitrobenzamide
• InChI: InChI=1S/C20H19N3O3S/c1-3-4-17-18(14-7-5-13(2)6-8-14)21-20(27-17)22-19(24)15-9-11-16(12-10-15)23(25)26/h5-12H,3-4H2,1-2H3,(H,21,22,24)
• InChI Key: DMRUPQXTPDGACR-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=C(N=C(S1)NC(=O)C2=CC=C(C=C2)[N+](=O)[O-])C3=CC=C(C=C3)C
• Molecular Formula: C20H19N3O3S
• Molecular Weight: 381.4 g/mol

Description

N-[4-(4-methylphenyl)-5-propyl-1,3-thiazol-2-yl]-4-nitrobenzamide, also known as MPTP-NB, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

N-[4-(4-methylphenyl)-5-propyl-1,3-thiazol-2-yl]-4-nitrobenzamide is believed to act as a potent inhibitor of monoamine oxidase B (MAO-B), an enzyme that is involved in the metabolism of dopamine. By inhibiting MAO-B, this compound can increase the levels of dopamine in the brain, which may have therapeutic effects in Parkinson's disease. Additionally, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis, a process of programmed cell death.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. In vitro studies have demonstrated that this compound can inhibit the growth of cancer cells by inducing apoptosis. In vivo studies have shown that this compound can increase the levels of dopamine in the brain and improve motor function in animal models of Parkinson's disease. However, the effects of this compound on human subjects are not yet fully understood.

Advantages and Limitations for Lab Experiments

One advantage of using N-[4-(4-methylphenyl)-5-propyl-1,3-thiazol-2-yl]-4-nitrobenzamide in lab experiments is its high potency and selectivity for MAO-B inhibition. This allows for precise control over the levels of dopamine in the brain and can help to elucidate the role of the dopaminergic system in various diseases. However, one limitation of using this compound is its potential toxicity, especially at high doses. Careful consideration should be given to the dosage and administration of this compound in lab experiments.

Future Directions

There are several future directions for the study of N-[4-(4-methylphenyl)-5-propyl-1,3-thiazol-2-yl]-4-nitrobenzamide. One area of research is the development of this compound as a potential drug candidate for the treatment of Parkinson's disease and other neurodegenerative diseases. Another area of research is the optimization of the synthesis method to improve the yield and purity of this compound. Additionally, further studies are needed to elucidate the full range of biochemical and physiological effects of this compound and its potential applications in cancer research.

Synthesis Methods

The synthesis of N-[4-(4-methylphenyl)-5-propyl-1,3-thiazol-2-yl]-4-nitrobenzamide involves the reaction of 4-nitrobenzoyl chloride with 4-methylthiophenyl-5-propyl-2-amine in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography. This method yields a pure product with a high yield and has been verified through various analytical techniques such as NMR and mass spectrometry.

Scientific Research Applications

N-[4-(4-methylphenyl)-5-propyl-1,3-thiazol-2-yl]-4-nitrobenzamide has been used in various scientific research fields such as medicinal chemistry, neuroscience, and cancer research. In medicinal chemistry, this compound has been studied as a potential drug candidate for the treatment of cancer and neurodegenerative diseases such as Parkinson's disease. In neuroscience, this compound has been used as a tool to study the dopaminergic system and its role in Parkinson's disease. In cancer research, this compound has been studied for its potential to inhibit the growth of cancer cells.